molecular formula C14H12O3 B8371548 4-Phenoxyphenoxyacetaldehyde

4-Phenoxyphenoxyacetaldehyde

Cat. No.: B8371548
M. Wt: 228.24 g/mol
InChI Key: HPHRPOFKOQCNRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Phenoxyphenoxyacetaldehyde is a useful research compound. Its molecular formula is C14H12O3 and its molecular weight is 228.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H12O3

Molecular Weight

228.24 g/mol

IUPAC Name

2-(4-phenoxyphenoxy)acetaldehyde

InChI

InChI=1S/C14H12O3/c15-10-11-16-12-6-8-14(9-7-12)17-13-4-2-1-3-5-13/h1-10H,11H2

InChI Key

HPHRPOFKOQCNRU-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC2=CC=C(C=C2)OCC=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

280 ml of 1N HCl are added to a solution of 170 g of the acetal obtained in step (a) in 2000 ml of tetrahydrofuran, and the batch is stirred, under nitrogen, for 21 hours at 45° C. Subsequently, the tetrahydrofuran is distilled off in vacuo, the residue is taken up in diethyl ether and the resultant solution is washed repeatedly with saturated sodium bicarbonate solution and finally with water. The ethereal phase is dried over sodium sulfate and the solvent is distilled off entirely. The crude aldehyde is purified by chromatography over silica gel (eluant: a 1:1 mixture of diethyl ether and hexane), affording pure 4-phenoxyphenoxyacetaldehyde with a melting point of 79°-81° C.
Name
Quantity
280 mL
Type
reactant
Reaction Step One
Name
acetal
Quantity
170 g
Type
reactant
Reaction Step One
Quantity
2000 mL
Type
solvent
Reaction Step One

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